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Compound of Interest

Compound Name: Z-Tyr(tbu)-ome

An In-Depth Technical Guide to the Safety and Handling of Z-Tyr(tbu)-ome

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for chemical reagents is fundamental to
ensuring a safe laboratory environment and the integrity of experimental outcomes. This guide
provides detailed technical information, safety protocols, and handling procedures for Z-
Tyr(tbu)-ome (CAS No: 5068-29-1), a derivative of the amino acid tyrosine commonly utilized
in peptide synthesis.

Chemical Identification and Properties

Z-Tyr(tbu)-ome, with the full chemical name (S)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-(4-
(tert-butoxy)phenyl)propanoate, is a white to off-white solid.[1] It is essential to be familiar with
its physical and chemical properties to handle it safely.

Table 1: Physical and Chemical Properties of Z-Tyr(tbu)-ome
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Property Value Source
CAS Number 5068-29-1 [1][2][3]
Molecular Formula C22H27NO5 [1][3]
Molecular Weight 385.45 g/mol [11[3]
Appearance White to off-white solid/powder  [1]
Melting Point 51-55°C [4]
Boiling Point 529.8 £ 50.0 °C (Predicted) [1]
Density 1.138 + 0.06 g/cm3 (Predicted)  [1]

Sealed in dry, Room
Storage Temperature Temperature or -20 £ 5 °C for [1]14]

long-term storage

pKa 10.81 + 0.46 (Predicted) [1]

Hazard Identification and Classification

According to the Globally Harmonized System (GHS), Z-Tyr(tbu)-ome is classified with specific
hazard statements. It is crucial to understand these hazards to implement appropriate safety
measures.

Table 2: GHS Hazard Classification for Z-Tyr(tbu)-ome

GHS Hazard Statement (H-

Hazard Class Description

Code)
Skin Corrosion/Irritation H315 Causes skin irritation.[1]
Serious Eye Damage/Eye H319 Causes serious eye irritation.
Irritation [1]
Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation.[1]
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The signal word associated with these hazards is "Warning".[1]

Safe Handling and Storage

Proper handling and storage are critical to minimize risk and maintain the chemical's stability.

Handling

o Ventilation: Always handle Z-Tyr(tbu)-ome in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation of dust.[2][5]

e Avoidance of Dust Formation: Take measures to prevent the formation of dust and aerosols
during handling.[2]

o Personal Contact: Avoid contact with skin and eyes.[2] Do not breathe dust, fume, gas, mist,
vapors, or spray.[1]

e Hygiene: Wash hands and skin thoroughly after handling.[1] Contaminated work clothing
should not be allowed out of the workplace and should be washed before reuse.[1]

Storage

o Container: Keep the container tightly closed.[1][6]

o Conditions: Store in a dry, cool, and well-ventilated place.[2] The recommended long-term
storage temperature can vary, with some sources recommending room temperature while
others suggest 2-8°C or -20°C.[1][4] Always consult the supplier-specific recommendations.

o Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[7]
Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

Table 3: Recommended Personal Protective Equipment for Handling Z-Tyr(tbu)-ome
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Protection Type

Recommended Equipment

Eye/Face Protection

Wear safety glasses with side-shields or
chemical safety goggles conforming to EN166
or NIOSH approved standards.[1][8]

Hand Protection

Wear appropriate chemical-resistant gloves
(e.g., nitrile rubber). Gloves must be inspected
prior to use and disposed of properly after use in

accordance with good laboratory practices.[1][6]

[8]

Skin and Body Protection

A laboratory coat is required. For larger spills or
significant handling, a full suit may be

necessary.[6][8]

Respiratory Protection

For nuisance levels of dust, a type N95 (US) or
type P1 (EN 143) dust mask can be used.[6][8]
In case of insufficient ventilation or longer
exposure, a self-contained breathing apparatus
(SCBA) should be used.[7]

First Aid and Emergency Procedures

In case of accidental exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Measures for Z-Tyr(tbu)-ome Exposure
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Exposure Route First Aid Protocol

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Call a POISON CENTER or

Inhalation

doctor/physician if you feel unwell.[1][2]

Take off contaminated clothing immediately.
Wash off with plenty of soap and water. If skin

Skin Contact S ) ) )
irritation occurs, get medical advice/attention.[1]

[2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas. Avoid dust formation and
inhalation.[2] Ensure adequate ventilation and wear appropriate PPE.[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[2]

o Containment and Cleanup: For small spills, use appropriate tools to collect the material and
place it in a suitable, closed container for disposal.[6] For large spills, use a shovel to
transfer the material to a convenient waste disposal container.[6]

Disposal Considerations

All waste materials must be disposed of in accordance with federal, state, and local
environmental control regulations.[7][9] Treat unused Z-Tyr(tbu)-ome and contaminated
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materials as chemical waste.[10][11] Place in a designated, labeled, and sealed container for
collection by an approved hazardous waste disposal service.[10]

Experimental Protocols

While specific toxicological studies for Z-Tyr(tbu)-ome are not readily available in the public
domain, its GHS classification for skin and eye irritation (H315, H319) suggests that standard
irritation assays are relevant. Below is a representative methodology for an in vitro skin irritation
test, based on OECD Test Guideline 439 (Reconstructed Human Epidermis Test Method).

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Model

Objective: To assess the skin irritation potential of Z-Tyr(tbu)-ome by measuring its cytotoxic
effect on a reconstructed human epidermis model.

Methodology:

o Preparation of Test Chemical: Z-Tyr(tbu)-ome is weighed as a solid. If it is not soluble in
water or saline, a suitable solvent must be chosen that does not affect the viability of the
tissue model. The solid chemical is applied directly to the tissue surface.

e Tissue Culture: Commercially available RhE tissue models (e.g., EpiDerm™, EpiSkin™) are
cultured to the appropriate stage according to the manufacturer's instructions.

o Application of Test Chemical:

o Adefined amount of Z-Tyr(tbu)-ome (e.g., 25 mg or 25 pL) is applied topically to the
surface of the RhE tissue.

o Negative (e.g., Phosphate Buffered Saline) and positive (e.g., 5% Sodium Dodecyl
Sulfate) controls are run in parallel.

o Exposure and Incubation: The tissues are exposed to the test chemical for a specified period
(e.g., 60 minutes) at 37°C, 5% CO2.
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e Rinsing: After exposure, the test chemical is carefully removed by rinsing the tissue surface
with a buffered saline solution.

e Post-Incubation: Tissues are transferred to fresh culture medium and incubated for a further
period (e.g., 42 hours) to allow for the development of cytotoxic effects.

 Viability Assessment (MTT Assay):

o Tissues are incubated with MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) for approximately 3 hours.

o Viable cells reduce the yellow MTT to a blue formazan salt.

o The formazan is extracted from the tissues using an appropriate solvent (e.g.,
isopropanol).

o The optical density of the extracted formazan is measured using a spectrophotometer
(e.g., at 570 nm).

o Data Analysis:

o The viability of each tissue is expressed as a percentage of the negative control tissue
viability.

o A substance is classified as an irritant (Category 2) if the mean tissue viability is less than
or equal to 50%.

Visualized Workflows and Relationships
Safety and Handling Workflow

The following diagram illustrates the standard workflow for safely handling Z-Tyr(tbu)-ome
from receipt to use in an experimental setting.
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Caption: Standard laboratory workflow for handling Z-Tyr(tbu)-ome.
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Hazard Mitigation Logic

This diagram shows the logical relationships between the identified hazards of Z-Tyr(tbu)-ome
and the corresponding mitigation strategies.

Identified Hazards

H335: Respiratory Irritation H319: Eye lrritation
Control lv easures
Engineering Controls Administrative Controls Personal Protective
(Fume Hood) (SOPs, Training) Equipment (PPE)
pd = v

—
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Click to download full resolution via product page

Caption: Relationship between hazards and control measures for Z-Tyr(tbu)-ome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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